Cas no 2229365-12-0 (3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-4,4-difluorobutanoic acid)

• Product Name: 3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-4,4-difluorobutanoic acid
• CAS No: 2229365-12-0
• MF: C₁₅H₂₅F₂NO₄
• MW: 321.360111951828
• CID: 5748515
• PubChem ID: 165824318
• Update Time: 2025-05-24

3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2229365-12-0
• 3-(1-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-4,4-difluorobutanoic acid
• EN300-1885137
• 3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-4,4-difluorobutanoic acid

• Inchi： 1S/C15H25F2NO4/c1-14(2,3)22-13(21)18-15(7-5-4-6-8-15)10(12(16)17)9-11(19)20/h10,12H,4-9H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： NZXNSQKELCYOGH-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1(CCCCC1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 321.17516460g/mol
• Monoisotopic Mass: 321.17516460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-4,4-difluorobutanoic acid

Introduction to 3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-4,4-difluorobutanoic acid (CAS No. 2229365-12-0)

3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-4,4-difluorobutanoic acid, identified by its CAS number 2229365-12-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural features, which include a cyclohexyl ring, fluorinated side chains, and an amide-like functional group. The presence of these structural motifs makes it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The structure of 3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-4,4-difluorobutanoic acid is meticulously designed to exhibit specific physicochemical properties that are highly relevant to drug design. The fluorinated butanoic acid moiety contributes to the compound's lipophilicity and metabolic stability, while the tert-butoxy carbonyl group enhances its solubility and reactivity in aqueous environments. These attributes are critical for optimizing pharmacokinetic profiles, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug development. The fluoro-substituted alkanoic acids are known for their ability to modulate enzyme activity and binding interactions at the molecular level. In particular, the 4,4-difluorobutanoic acid segment in this compound has been shown to improve binding affinity to target proteins, a key factor in enhancing therapeutic efficacy. This feature is particularly relevant in the context of designing small-molecule inhibitors for enzyme targets involved in diseases such as cancer and inflammation.

The amide-like functional group in 3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-4,4-difluorobutanoic acid serves as a versatile handle for further chemical modifications. This functionality allows for the synthesis of peptidomimetics and other bioactive molecules that mimic natural peptides but with improved stability and bioavailability. Such modifications are essential for developing next-generation biologics and small-molecule drugs that can interact with biological targets with high specificity and potency.

In the realm of pharmaceutical research, this compound has been explored as a precursor for more complex derivatives. The cyclohexyl ring provides steric hindrance that can be leveraged to optimize binding interactions with biological targets. Additionally, the presence of both fluorine atoms enhances electronic properties, influencing how the molecule interacts with enzymes and receptors. These characteristics make it a valuable building block for designing molecules with tailored pharmacological profiles.

Current research in synthetic organic chemistry has focused on developing efficient synthetic routes to 3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-4,4-difluorobutanoic acid. Advances in catalytic methods and green chemistry principles have enabled more sustainable and scalable production processes. These innovations are crucial for reducing costs and improving yields, making it feasible to explore this compound further in preclinical and clinical studies.

The potential applications of this compound extend beyond traditional pharmaceuticals. In biomedical research, it has been investigated as a tool compound for studying enzyme mechanisms and developing novel diagnostic probes. Its unique structural features make it suitable for use as an intermediate in the synthesis of probes that can interact with specific biological pathways or disease markers.

Moreover, the fluorine atoms in the molecule contribute to its stability under various conditions, making it a robust candidate for long-term storage and transport without degradation. This stability is particularly important for clinical trials where maintaining the integrity of compounds over extended periods is essential.

The solubility profile of 3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-4,4-difluorobutanoic acid has also been optimized through structural modifications. The combination of polar amide-like groups and lipophilic fluoroalkyl chains ensures good solubility in both aqueous and organic solvents, facilitating its use in diverse experimental settings.

In conclusion, 3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-4,4-difluorobutanoic acid (CAS No. 2229365-12-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its potential as a building block for drug development, coupled with its optimized physicochemical properties, positions it as a valuable asset in ongoing research efforts aimed at addressing complex diseases.